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Compound of Interest

Compound Name: Pterisolic acid F

Cat. No.: B1151761

An In-depth Technical Guide to Pterisolic Acid F

For Researchers, Scientists, and Drug Development Professionals

Abstract

Pterisolic acid F is a naturally occurring ent-kaurane diterpenoid isolated from the fern Pteris
semipinnata. This technical guide provides a comprehensive overview of its physical and
chemical properties, including detailed spectral data for its structural elucidation. This
document is intended to serve as a foundational resource for researchers and professionals in
the fields of natural product chemistry, pharmacology, and drug development who are
interested in the potential applications of Pterisolic acid F.

Physicochemical Properties

Pterisolic acid F is a white amorphous powder.[1] Key physical and chemical properties are
summarized in the table below.
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Property Value Source
Molecular Formula C20H3006 [1]
Molecular Weight 366.45 g/mol [1]
Appearance White amorphous powder [1]
Melting Point 225-227 °C [1]
Optical Rotation [a]2°D -36.8 (c 0.1, MeOH) [1]
UV (MeOH) Amax (log €) 204 (3.54) nm [1]

3440, 2927, 1743, 1699, 1458,
IR (KBr) vmax [1]
1386, 1261, 1028 cm™1

389.1935 [M+Na]* (Calcd. for
HR-ESI-MS (m/z) [1]
Cz0H3006Na, 389.1940)

CAS Number 1401419-90-6

Spectral Data

The structural elucidation of Pterisolic acid F was achieved through extensive spectroscopic
analysis.[1] The detailed *H and 3C NMR data, recorded in CD3OD, are presented below.

1H NMR Data (500 MHz, CDzOD)
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Position o (ppm) Multiplicity J (Hz)
la 1.88 m
1B 0.95 m
20 1.83 m
2B 1.65 m
3a 1.52 m
3p 1.41 m
5 2.08 d 125
6a 2.15 m
6B 1.69 m
Tad 1.60 m
7B 1.50 m
1la 1.78 m
11pB 1.63 m
12a 1.95 m
123 1.75 m
13 2.95 s
14a 2.20 d 12.0
143 1.85 d 12.0
17A 3.75 d 11.5
17B 3.65 d 11.5
18 1.25 S
20 1.08 s
Source:[1]
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1*C NMR Data (125 MHz, CDs0D)

Position o (ppm) Type
1 40.2 CH2
2 19.8 CH2
3 37.2 CH:
4 44.3 C
5 57.1 CH
6 23.2 CH:
7 42.1 CH2
8 54.8 C
9 78.2 C-OH
10 39.8 C
11 19.1 CH:
12 345 CH2
13 48.7 CH
14 38.9 CH:
15 218.1 C=0
16 85.1 C-OH
17 68.2 CH2-OH
18 29.1 CHs
19 181.5 COOH
20 16.2 CHs
Source:[1]
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Experimental Protocols
Extraction and Isolation of Pterisolic Acid F

The following workflow outlines the extraction and isolation process for Pterisolic acid F from

Pteris semipinnata.
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Caption: Workflow for the extraction and isolation of Pterisolic acid F.
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Biological Activity

Currently, there is a lack of specific studies on the biological activities of Pterisolic acid F.
However, its structural class, the ent-kaurane diterpenoids, is known for a wide range of
biological activities, including cytotoxic, anti-inflammatory, and antimicrobial effects. A related
compound, Pterisolic acid B, also isolated from Pteris semipinnata, has been identified as a
Nrf2 activator by targeting C171 within the Keapl1-BTB domain. This suggests that Pterisolic
acid F may also possess interesting biological properties that warrant further investigation.

The workflow for a general cytotoxicity assay is provided below as a potential starting point for

biological evaluation.

© 2025 BenchChem. All rights reserved. 7/10 Tech Support


https://www.benchchem.com/product/b1151761?utm_src=pdf-body
https://www.benchchem.com/product/b1151761?utm_src=pdf-body
https://www.benchchem.com/product/b1151761?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1151761?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

(Seed cancer cell lines (e.g., HeLa, MCF-7) in 96-well plates)

'

(Treat cells with varying concentrations of Pterisolic acid F)

Gncubate for 24, 48, or 72 hours)

Add MTT reagent and incubate for 4 hours

'

Add DMSO to dissolve formazan crystals

'

G/Ieasure absorbance at 570 nm using a microplate reade)

Calculate cell viability and determine I1Cso value

Click to download full resolution via product page

Caption: General workflow for an MTT-based cytotoxicity assay.

Signaling Pathways

As the mechanism of action for Pterisolic acid F is currently unknown, no specific signaling
pathways can be definitively associated with it. However, based on the activity of the related
compound Pterisolic acid B, the Keapl-Nrf2 signaling pathway is a potential area of

investigation.
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The Keapl-Nrf2 pathway is a critical regulator of the cellular antioxidant response. Under
normal conditions, Keapl targets Nrf2 for ubiquitination and subsequent proteasomal
degradation. Upon exposure to electrophiles or reactive oxygen species, Keapl is modified,
leading to the stabilization and nuclear translocation of Nrf2. In the nucleus, Nrf2 activates the
transcription of antioxidant and cytoprotective genes.

Cytoplasm

Ptersochch s ;( X \ N
(Hypoiheslzed) “““““ Nrf2 - Ubiquitin >

translocation

Nucleus

Antioxidant & Cytoprotective
Gene Expression

Click to download full resolution via product page

Caption: Hypothesized interaction with the Keap1-Nrf2 signaling pathway.

Conclusion

Pterisolic acid F is a well-characterized ent-kaurane diterpenoid with a defined chemical
structure and physical properties. While its biological activities remain to be elucidated, its
structural similarity to other bioactive natural products suggests it may hold significant
therapeutic potential. This guide provides the necessary foundational information for
researchers to embark on further investigation into the pharmacological properties and
potential applications of this interesting natural compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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